(5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone

• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: (5-amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C21H17N3O2S/c1-12-16-17(22)19(18(25)13-8-10-15(26-2)11-9-13)27-21(16)24-20(23-12)14-6-4-3-5-7-14/h3-11H,22H2,1-2H3
• InChI Key: PTEZDGGMNHUOGM-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(SC2=NC(=N1)C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)OC)N

Description

(5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone, also known as AMPTP, is a novel compound that has gained interest in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of (5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone involves its binding to the ATP-binding site of the target kinase, thereby preventing the phosphorylation of downstream substrates. This leads to the inhibition of the kinase activity and subsequent disruption of the cellular signaling pathways that are dependent on the target kinase.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to induce apoptosis and cell cycle arrest in these cancer cells. In addition, this compound has been shown to improve glucose tolerance and insulin sensitivity in diabetic mice, indicating its potential as a therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of (5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone is its potent inhibitory activity against several kinases, making it a valuable tool for studying the role of these kinases in various cellular processes. However, the use of this compound in lab experiments is limited by its low solubility in aqueous solutions, which can lead to difficulties in its formulation and administration.

Future Directions

There are several future directions for the research on (5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of focus is the identification of additional kinases that are inhibited by this compound, which could lead to the discovery of new therapeutic targets. Furthermore, the evaluation of the in vivo efficacy and toxicity of this compound in animal models is necessary to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of (5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone involves a multi-step process that begins with the reaction of 4-methoxybenzaldehyde with 2-amino-4-methylthiophene-3-carboxylic acid to form an intermediate. This intermediate is then reacted with phenyl isocyanate to form the desired product, this compound. The purity and yield of this compound can be improved by using various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

(5-Amino-4-methyl-2-phenylthieno[2,3-d]pyrimidin-6-yl)(4-methoxyphenyl)methanone has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit potent inhibitory activity against several kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β). These kinases play important roles in various cellular processes such as cell cycle regulation, apoptosis, and glycogen metabolism. Therefore, inhibition of these kinases by this compound could have therapeutic implications for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.